![molecular formula C20H16ClN3 B2945366 2-(6-chloro-3-pyridinyl)-1-(4-methylbenzyl)-1H-1,3-benzimidazole CAS No. 339112-79-7](/img/structure/B2945366.png)
2-(6-chloro-3-pyridinyl)-1-(4-methylbenzyl)-1H-1,3-benzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(6-chloro-3-pyridinyl)-1-(4-methylbenzyl)-1H-1,3-benzimidazole (CPMB) is a synthetic compound that has been used for various scientific research applications. CPMB is a heterocyclic compound with a substituted benzimidazole ring that is composed of a six-member ring with two nitrogen atoms, one chlorine atom, and three carbon atoms. It is an important synthetic molecule due to its wide range of applications and its ability to form stable complexes with other molecules.
Scientific Research Applications
Chemistry and Properties
A comprehensive review by Boča, Jameson, and Linert (2011) presents an extensive exploration into the chemistry and properties of compounds containing 2,2′-pyridine-2,6-diylbis(1H-benzimidazole), showcasing their preparation procedures, spectroscopic properties, structures, magnetic properties, and their potential in biological and electrochemical activities. This study highlights the promise of further investigation into analogues of such compounds, potentially including 2-(6-chloro-3-pyridinyl)-1-(4-methylbenzyl)-1H-1,3-benzimidazole, for various scientific applications (Boča, Jameson, & Linert, 2011).
Optoelectronic Materials
Research by Lipunova et al. (2018) into quinazolines, a group of benzodiazines, outlines their significant role in medicinal chemistry and highlights the synthesis and application of derivatives for electronic devices, luminescent elements, and photoelectric conversion elements. Given the structural similarity, this compound could also offer valuable insights for the creation of novel optoelectronic materials (Lipunova et al., 2018).
Pharmaceutical Impurities
Saini et al. (2019) reviewed novel synthesis methods for pharmaceutical impurities of proton pump inhibitors, emphasizing the development of omeprazole and related compounds. This review provides a pathway for understanding the synthesis processes that might relate to or impact the production and study of this compound and its potential impurities in pharmaceutical applications (Saini et al., 2019).
Anticancer Potential
Akhtar et al. (2019) explored the design and synthesis of benzimidazole derivatives as anticancer agents, highlighting the structural significance and diverse biological activities of benzimidazoles. This suggests that derivatives like this compound could have implications in anticancer research and therapy development (Akhtar et al., 2019).
Enzymatic Treatment of Organic Pollutants
Husain and Husain (2007) reviewed the use of enzymes and redox mediators in the degradation of organic pollutants, which suggests the potential of this compound in environmental applications, particularly in the enzymatic treatment and remediation of pollutants (Husain & Husain, 2007).
Properties
IUPAC Name |
2-(6-chloropyridin-3-yl)-1-[(4-methylphenyl)methyl]benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16ClN3/c1-14-6-8-15(9-7-14)13-24-18-5-3-2-4-17(18)23-20(24)16-10-11-19(21)22-12-16/h2-12H,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLGYAYRHUBFXFJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2C4=CN=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16ClN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.